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Compound of Interest

Compound Name: Carvomenthol

Cat. No.: B3432591 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Carvomenthol in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, proper handling techniques, and emergency

response plans.

Physicochemical and Hazard Data
A summary of key quantitative data for Carvomenthol is presented below. This information is

essential for a comprehensive risk assessment prior to handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3432591?utm_src=pdf-interest
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/product/b3432591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3432591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₁₀H₂₀O [1]

Molecular Weight 156.26 g/mol [1]

CAS Number 499-69-4 [1]

Appearance
Physical state not specified;

likely liquid
[2]

Boiling Point 88-90 °C [3]

Flash Point 79 °C (174.2 °F) - closed cup [3]

Density 0.887 - 0.931 g/mL at 25 °C [1][3]

Vapor Pressure
0.021 mmHg at 25 °C

(estimated)
[4]

Occupational Exposure Limits No exposure limits noted [2]

Hazard Classifications:

Causes skin irritation.[5]

Causes serious eye damage.[5]

May cause respiratory irritation.[5]

Combustible liquid.

Acute Toxicity 4 (Oral).[3]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling Carvomenthol to
prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category Specification Rationale and Citation

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Gloves must be inspected prior

to use. The selected gloves

should satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374.[2]

Eye & Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Standard safety glasses are

insufficient. Goggles or a face

shield are required to protect

against splashes and vapors

that can cause severe eye

damage.[2][6]

Skin & Body Protection

Fire/flame resistant and

impervious lab coat or

coveralls.

Provides a barrier against skin

contact and protects from the

flammability hazard of

Carvomenthol.[2] Consider

Tychem® coveralls for

enhanced protection against

chemical splashes.[7][8]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.

A laboratory fume hood or

other local exhaust ventilation

is the primary engineering

control.[2] If ventilation is

inadequate, a NIOSH-

approved N100, CEN-

approved FFP3, or type ABEK

(EN14387) respirator is

recommended as a backup.[2]

[3] For emergencies or if a

respirator is the sole means of

protection, a full-face supplied

air respirator must be used.[2]
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Experimental Protocols and Handling Procedures
Adherence to standardized handling protocols is critical for minimizing risk and ensuring

experimental integrity.

General Handling Protocol:

Work Area Preparation: Always handle Carvomenthol in a well-ventilated area, with a

certified chemical fume hood being the preferred location.[2]

Preventing Exposure: Avoid all personal contact, including the inhalation of vapors and direct

contact with skin and eyes.[2][9]

Aerosol and Dust Prevention: Avoid the formation of dust and aerosols during handling

procedures like weighing or mixing.[2]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling is complete.[2][9]

Storage: Keep the Carvomenthol container tightly sealed in a dry, well-ventilated place

when not in use.[2] It should be stored away from strong oxidizing agents, which are

incompatible.[2]

Weighing and Solution Preparation:

Weighing: Conduct any weighing of Carvomenthol inside a ventilated enclosure or chemical

fume hood to control exposure to dust or vapors.

Preparing Solutions: When creating solutions, add Carvomenthol to the solvent slowly and

carefully to prevent any splashing.

Emergency and Disposal Plans
A clear and practiced plan for managing spills and disposing of waste is essential for laboratory

safety.

Spill Response Workflow
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The following diagram outlines the logical workflow for responding to a Carvomenthol spill.

Carvomenthol Spill Response Workflow

Initial Response & Assessment

Minor Spill Containment (Inside Fume Hood)

Major Spill Response (Outside Fume Hood)

Waste Disposal

Spill Discovered

Evacuate Immediate Area
Alert Personnel

Assess Spill Size & Risk
(Minor vs. Major)

Don Appropriate PPE

Minor

Restrict Access to Area

Major

Contain with Inert Absorbent
(e.g., Vermiculite, Sand)

Collect Residue into
Waste Container

Decontaminate Spill Area

Label Waste Container
'Hazardous Waste'

Contact Emergency Response
(e.g., EH&S)

Ensure Ventilation
(If Safe to Do So)

Dispose via Licensed
Disposal Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Carvomenthol | C10H20O | CID 62350 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cleanchemlab.com [cleanchemlab.com]

3. 4-カルボメンテノール natural, ≥95%, FG | Sigma-Aldrich [sigmaaldrich.com]

4. carvomenthol, 499-69-4 [perflavory.com]

5. safety365.sevron.co.uk [safety365.sevron.co.uk]

6. mcrsafety.com [mcrsafety.com]

7. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse
University [ehss.syr.edu]

8. Personal Protective Equipment | PPE Equipment From DuPont™ | DuPont [dupont.com]

9. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Carvomenthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3432591#personal-protective-equipment-for-
handling-carvomenthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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